Cas no 65271-80-9 (Mitoxantrone)

Mitoxantrone Properties

Names and Identifiers

• mitoxantrone hydrochloride
• Mitoxantrone HCL
• mitoxanthrone
• DHAQ
• Mitoxantrone
• 1,4,5,8-TETRAHYDROXY-9,10-ANTHRACENEDIONE
• mitozantrone
• [3H]-Mitoxantrone
• 1,4-bis-[2-(2-hydroxyethylamino)ethylamino]-5,8-dihydroxy-9,10-anthracenedione
• 1,4-bis[2-(2-hydroxyethylamino)ethylamino]-5,8-dihydroxyanthraquinone
• 1,4-dehydroxy-5,8-bis[[[2-(2-hydroxyethyl)amino]ethyl]amino]-9,19-antracenedion
• 1,4-dihydroxy-5,8-bis[[2-(2-hydroxy-ethylamino)ethyl]amino]anthraquinone
• dihydroxyanthraquinone
• MITOXANTRONUM
• MITOXANTRONUM AND THE INTERMEDIATES
• PharmasubstanceEP4
• 1,4-Dihydroxy-5,8-bis[[2-[(2-hydroxyethyl)amino]ethyl]amino]anthracene-9,10-dione
• 1,4-Dihydroxy-5,8-bis[[2-[(2-hydroxyethyl)amino]ethyl]amino]anthraquinone
• 1,4-Dihydroxy-5,8-bis[2-(2-hydroxyethylamino)ethylamino]-anthracene-9,10-dione
• Mitoxantrone dihydrochloride
• Novantron
• Novantrone
• Immunex
• Mitoxantrone 2HCl
• Bisantrone
• DHAD
• Mitoxantrone (dihydrochloride)
• MITOXANTHRONE HYDROCHLORIDE
• Mitozantrone hydrochloride
• U6USW86RD0
• 1,4-dihydroxy-5,8-bis-[2-(2-hydroxyethylamino)ethylamino]anthraquinone 2hcl
• CL 232315
• novatrone
• 1,4-Dihydroxy-5,8-bis((2-((2-hydroxyethyl)amino)e
• Mitoxantrona (INN-Spanish)
• Misostol
• Mitoxantrona [INN-Spanish]
• 1,4-Bis(2-(2-hydroxyethylamino)ethyl)amino)-5,8-dihydroxyanthraquinone
• 5,8-Bis((2-((2-hydroxyethyl)amino)ethyl)amino)-1,4-dihydroxyanthraquinone
• IDI1_000516
• CAS-70476-82-3
• DivK1c_000516
• MITOXANTRONE [MI]
• HMS2090D05
• 1,4-DIHYDROXY-5,8-BIS((2-((2-HYDROXYETHYL)AMINO)ETHYL)AMINO)-9,10-ANTHRACENEDIONE
• Prestwick2_000385
• MITOXANTRONE [IARC]
• 65271-80-9 (free base)
• Q239426
• 1,4-dihydroxy-5,8-bis({2-[(2-hydroxyethyl)amino]ethyl}amino)-9,10-dihydroanthracene-9,10-dione
• 1,4-Dihydroxy-5,8-bis((2-((2-hydroxyethyl)amino)ethyl)amino)-9, 10-anthroquinone
• Prestwick0_000385
• Misostol (TN)
• HMS3655E20
• BIDD:PXR0181
• L01DB07
• NCGC00015693-23
• NCGC00162251-01
• BZ114NVM5P
• SPBio_000756
• NCGC00015693-03
• 65271-80-9
• AKOS005564036
• NCGC00015693-01
• BRD-K21680192-300-10-2
• 9,10-Anthracenedione, 1,4-dihydroxy-5,8-bis[[2-[(2-hydroxyethyl)amino]ethyl]amino]-
• D08224
• BRD-K21680192-300-15-1
• BSPBio_003160
• BRN 2795126
• Lopac-M-6545
• NS00008439
• Mitoxantrone hydrochloride (Salt/Mix)
• MFCD00242942
• NCGC00015693-02
• Mitoxantrone free base
• SCHEMBL3000
• 1,4-dihydroxy-5,8-bis(2-(2-hydroxyethylamino)ethylamino)anthracene-9,10-dione
• Spectrum2_000908
• NCGC00015693-04
• M3133
• Mitoxantrona
• 1,4-dihydroxy-5,8-bis({2-[(2-hydroxyethyl)amino]ethyl}amino)anthracene-9,10-dione
• EN300-117257
• KBio2_002135
• DB01204
• s1889
• Mitoxantron
• AB00053716-18
• dihydroxyanthracenedione
• Mitoxantrone (free base)
• KUC108634N
• CHEBI:50729
• BCP9000931
• UNII-BZ114NVM5P
• NCGC00015693-13
• NSC299195
• AB00053716-22
• KBioGR_001531
• KBio2_007271
• BDBM67690
• Immunex (Salt/Mix)
• BRD-K21680192-300-16-9
• Mitozantrone
• 1,4-Dihydroxy-5,8-bis(5-hydroxy-3-azapentylamino)anthrachinon
• cid_5458171
• 1,4-Dihydroxy-5,8-bis[[2-[(2-hydroxyethyl)amino]ethyl]amino]-9,10-anthracenedione
• 9, 1,4-dihydroxy-5,8-bis[[2-[(2-hydroxyethyl)amino]ethyl] amino]-
• NSC301739
• BSPBio_000569
• VU0244399-2
• Prestwick1_000385
• NCGC00015693-08
• Mitoxantronum
• CHEMBL58
• DTXCID2026947
• GLXC-03038
• 1,4-dihydroxy-5,8-bis[2-(2-hydroxyethylamino)ethylamino]-9,10-anthraquinone;hydrochloride
• NCGC00015693-06
• MITOXANTRONE; 1,4-DIHYDROXY-5,8-BIS({2-[(2-HYDROXYETHYL)AMINO]ETHYL}AMINO)ANTHRA-9,10-QUINONE
• MITOXANTRONE, Mitoxantrone Hydrochloride, Mitoxantrone dihydrochloride, MITOXANTHRONE HYDROCHLORIDE
• Spectrum5_001205
• NCI60_002276
• SR-01000076001
• mitoxantrone
• BRD-K21680192-001-01-5
• SMR001549953
• Mitoxantronum [INN-Latin]
• MIX
• Prestwick3_000385
• BRD-K21680192-300-07-8
• BRD-K21680192-300-09-4
• Mitoxantrone base
• AB00053716_24
• ANTHRAQUINONE, 5,8-BIS((2-((2-HYDROXYETHYL)AMINO)ETHYL)AMINO)-1,4-DIHYDROXY-
• AS-35321
• Mitoxantrone (INN)
• 2fum
• CCG-36371
• GTPL7242
• 1,4-dihydroxy-5,8-bis((2-((2-hydroxyethyl)amino)ethyl)amino)anthracene-9,10-dione
• KBioSS_002135
• AB00053716-19
• KBio1_000516
• MLS002703044
• KSC-19-204
• Neuro_000153
• 1,3-Dihydroxy-5,8-bis((2-((2-hydroxyethyl)amino)ethyl)amino)-9, 10-anthracenedione
• BRD-K21680192-300-14-4
• Spectrum3_001590
• BPBio1_000627
• NSC279836
• SY226320
• 1,4-bis[2-(2-hydroxyethylamino)ethylamino]-5,8-bis(oxidanyl)anthracene-9,10-dione;hydrochloride
• 1,4-Dihydroxy-5,8-bis[2-(2-hydroxyethylamino)ethylamino]anthracene-9,10-dione
• Mitoxantronum (INN-Latin)
• BCP02861
• KBio3_002660
• SMP2_000179
• SMR000058480
• MITOXANTRONE [WHO-DD]
• SBI-0050757.P003
• AB00053716_23
• NSC-279836
• NCI60_002535
• Mitoxantrone [INN]
• SPBio_002490
• Mitoxantrone [INN:BAN]
• MITOXANTRONE [VANDF]
• STK631833
• 1,4-DIHYDROXY-5,8-BIS({2-[(2-HYDROXYETHYL)AMINO]ETHYL}AMINO)-9,10-ANTHRACENEDIONE
• 1,4-Dihydroxy-5,8-bis-[[2-[(2-hydroxyethyl)amino]ethyl]amino]anthraquinone
• Mitoxanthrone
• 1,4-Dihydroxy-5,8-bis(2-((2-hydroxyethyl)amino)ethylamino)-9,10-anthracenedione
• 1,4-dihydroxy-5,8-bis[2-[(1,1,2,2-tetradeuterio-2-hydroxyethyl)amino]ethylamino]anthracene-9,10-dione
• NCGC00015693-05
• DHAQ (*Diacetate salt*)
• Spectrum4_000866
• BRD-K21680192-300-12-8
• 1,4-dihydroxy-5,8-bis[2-(2-hydroxyethylamino)ethylamino]anthracene-9,10-dione;hydrochloride
• NSC 279836
• Spectrum_001655
• 1,4-dihydroxy-5,8-bis[[2-(2-hydroxyethylamino)ethyl]amino]anthraquinone
• DTXSID4046947
• BRD-K21680192-300-05-2
• 9,10-Anthracenedione, 1,4-dihydroxy-5,8-bis((2-((2-hydroxyethyl)amino)ethyl)amino)-
• HY-13502
• SR-01000076001-7
• BRD-K21680192-001-11-4
• SDCCGSBI-0050757.P004
• cid_4212
• Lopac0_000779
• CCRIS 7604
• MLS001333711
• KBio2_004703
• NINDS_000516
• MITOXANTRONE (IARC)
• AB00053716
• SW196745-6
• 1,4-bis[2-(2-hydroxyethylamino)-ethylamino]-5,8-dihydroxyanthraquinone
• +Expand

• MDL： MFCD00242942
• InChIKey： ZAHQPTJLOCWVPG-UHFFFAOYSA-N
• Inchi： 1S/C22H28N4O6.2ClH/c27-11-9-23-5-7-25-13-1-2-14(26-8-6-24-10-12-28)18-17(13)21(31)19-15(29)3-4-16(30)20(19)22(18)32;;/h1-4,23-30H,5-12H2;2*1H
• SMILES： Cl[H].Cl[H].O=C1C2=C(C([H])=C([H])C(=C2C(C2=C(C([H])=C([H])C(=C21)N([H])C([H])([H])C([H])([H])N([H])C([H])([H])C([H])([H])O[H])N([H])C([H])([H])C([H])([H])N([H])C([H])([H])C([H])([H])O[H])=O)O[H])O[H]

Computed Properties

• Exact Mass: 444.200885g/mol
• Surface Charge: 0
• XLogP3: 1
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 12
• Monoisotopic Mass: 444.200885g/mol
• Monoisotopic Mass: 444.200885g/mol
• Topological Polar Surface Area: 163Ų
• Heavy Atom Count: 32
• Complexity: 571
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 95
• Surface Charge: 0

Experimental Properties

• Stability Shelf Life: Mitoxantrone HCl is not photolabile. Exposure of the product to direct sunlight for one month caused no change in its appearance or potency. Mitoxantrone HCl 0.2 mg/ml in sodium chloride 0.9% in polypropylene syringes is reported to be stable for 28 days at 4 & 20 °C & for 24 hr at 37 °C. Mitoxantrone HCl 2 mg/ml in glass vials & drawn into 12 ml plastic syringes exhibited no visual changes & little or no loss by HPLC when stored for 42 days at 4 & 23 °C. ... Mitoxantrone HCl 0.2 mg/ml in sterile water for injection was stable in Parker Micropump PVC reservoirs for 14 days at 4 & 37 °C, exhibiting no loss by HPLC. Mitoxantrone HCl was cultured with human lymphoblasts to determine whether its cytotoxic activity was retained. The soln retained cytotoxicity for 24 hr at 4 °C & room temp. The pH range of max stability is 2-4.5. Mitoxantrone HCl was unstable when the pH was increased to 7.4.
• Temperature: When heated to decomposition it emits toxic fumes of /nitrogen oxides & hydrochloric acid/.
• LogP: 0.78860
• PSA: 163.18000
• Merck: 6217
• Refractive Index: 1.6500 (estimate)
• Boiling Point: 805.7°C at 760 mmHg
• Melting Point: 170.0 to 174.0 deg-C
• Flash Point: 441.1 °C
• Color/Form: Blue powder
• λmax: 670(MeOH)(lit.)
• Density: 1.3049 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds